N-(2-hydroxycyclohexyl)-N-methyl-2-(3-methylphenoxy)propanamide

• IUPAC Name: N-(2-hydroxycyclohexyl)-N-methyl-2-(3-methylphenoxy)propanamide
• InChI: InChI=1S/C17H25NO3/c1-12-7-6-8-14(11-12)21-13(2)17(20)18(3)15-9-4-5-10-16(15)19/h6-8,11,13,15-16,19H,4-5,9-10H2,1-3H3
• InChI Key: FTCHBVUEJSRIPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OC(C)C(=O)N(C)C2CCCCC2O
• Molecular Formula: C17H25NO3
• Molecular Weight: 291.4 g/mol

Description

N-(2-hydroxycyclohexyl)-N-methyl-2-(3-methylphenoxy)propanamide, also known as CPP-ACP, is a complex of casein phosphopeptide and amorphous calcium phosphate. It is a bioactive peptide that has been extensively studied for its potential use in dental and medical applications. CPP-ACP has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for future research.

Scientific Research Applications

• Bioactive Constituents and Their Activities :

  • A study identified methyl 2-[propanamide-2'-methoxycarbonyl] benzoate, among other compounds, from Jolyna laminarioides, exhibiting chymotrypsin inhibitory activity and activity against Escherichia coli and Shigella boydii (Atta-ur-rahman et al., 1997).

• Pharmacokinetics and Metabolism Studies :

  • Research on S-1 [3-(4-fluorophenoxy)-2-hydroxy-2-methyl-N-[4-nitro-3-(trifluoromethyl)phenyl]-propanamide] showed insights into the pharmacokinetics and metabolism in rats, which is crucial for understanding the drug's behavior in the body (Di Wu et al., 2006).

• Analytical Characterization of Related Compounds :

  • A study on arylcyclohexylamines, including N-alkyl-arylcyclohexylamines, highlighted the importance of analytical characterizations for identifying new psychoactive substances, which is essential for forensic and legislative purposes (J. Wallach et al., 2016).

• Environmental Impact and Biodegradation :

  • Investigations into environmental phenols, such as bisphenol A (BPA), reveal the necessity of monitoring these compounds due to their potential human health impacts. This research is pivotal in understanding the environmental fate of similar compounds (M. E. Mortensen et al., 2014).

• Material Science Applications :

  • Research on mesoporous nitrogen-doped carbon derived from similar ionic liquids demonstrates its potential as a catalyst for the electrochemical synthesis of hydrogen peroxide. Such studies are crucial for developing new materials and applications (Tim‐Patrick Fellinger et al., 2012).

• Endocrine-Disruptive Effects :

  • Studies on compounds like bisphenol A, which are structurally similar, show endocrine-disruptive effects, highlighting the importance of understanding the biological impacts of such chemicals (Jeong-Hun Kang et al., 2007).